1pchem a2bchem aaron abcr Acmec aladdin alfa enaminestore lifechemical oakwoodchemical otavachemicals scbt selleck sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L 0.05g 0.1g 0.25g 0.5g 1 l 100 ml 100g 100MG 100ml 10g 10l 10ml 18l 190L 1g 1KG 1L 1lt 1mL 2,5 l 2.52,5 l 2.5g 2.5L 20KG 2500ml 250MG 250ml 25g 25L 25ml 25ul 2KG 3.23x1.2ml 3l 3X1.2ML 4 l 4.1004x100 ml 4l 4l(玻瓶) 4x100 mL 5 l 5.0g 500 ml 500g 500l 500mg 500ml 500ml(玻瓶) 50g 50MG 50ml 5g 5l 5ml 6.16x1 l 6x1 L 8.5008x500 ml 8kg 8x500 mL

(isobutyl alcohol) EMPLURA >99.0%(GC) ≥99%, FCC, FG ≥99.5%(GC) 10 mg/mL in Water 100 μg/mL in MeOH 1000μg/ml,in Purge and Trap Methanol 2.0 mg/mL in MeOH 5.0 mg/mL in MeOH 90% 95% 95%+ 97% 98% 98%（ACS 级） 99% 99%（GC） 99%（Water≤50 ppm） 99%（分子筛、 Water≤50 ppm） 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99.0% 99.0%(GC) 99.5% 99.5%(标准试剂) 99+% ACS CP,98% for analysis EMSURE for HPLC, ≥99.5%(GC) natural, ≥99%, FCC, FG standard for GC,≥99.5%(GC) United States Pharmacopeia (USP) Reference Standard 分析标准品,≥99.8%(GC) 色谱级, ≥99.5%(GC) 无水级,99.5%